![molecular formula C12H20N2O3S B2537826 2-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide CAS No. 1798512-24-9](/img/structure/B2537826.png)
2-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide
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Description
2-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide is a useful research compound. Its molecular formula is C12H20N2O3S and its molecular weight is 272.36. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anti-inflammatory Properties : Research suggests that this compound may possess anti-inflammatory effects, making it a potential candidate for drug development in conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders .
- Enzyme Inhibition : The compound’s structural features indicate possible enzyme inhibition activity. Investigating its interactions with specific enzymes could lead to novel drug targets .
Agriculture and Plant Science
- Plant Growth Regulation : The compound’s oxazolyl and thioether moieties may influence plant growth and development. Researchers are exploring its effects on seed germination, root elongation, and stress tolerance .
- Pesticide Development : Given its unique structure, this compound could serve as a basis for designing environmentally friendly pesticides with reduced toxicity and improved efficacy .
Materials Science and Coordination Chemistry
- Metal Complexes : The compound’s oxazolyl group can coordinate with metal ions. Scientists are investigating its potential as a ligand in metal complexes for catalysis, sensing, and materials applications .
- Photoluminescent Properties : Preliminary studies suggest that derivatives of this compound exhibit interesting photoluminescent behavior. Researchers are exploring their use in optoelectronic devices .
Cancer Research and Therapeutics
- Anticancer Potential : Although not directly studied for cancer treatment, related compounds with similar structural features have shown promising anticancer activity. Researchers could explore its effects on cancer cell lines .
Biochemistry and Enzymology
- Enzyme Substrate Mimicry : The compound’s acetamide group resembles certain enzyme substrates. Investigating its interactions with enzymes could provide insights into enzymatic mechanisms .
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3S/c1-8-10(9(2)17-14-8)5-11(15)13-6-12(3,16)7-18-4/h16H,5-7H2,1-4H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBLEMJGRIAUTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC(C)(CSC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.